Cas no 139927-97-2 (1H-Purine-2,6-dione, 3-ethyl-3,7-dihydro-1-methyl-7-(phenylmethyl)-)

• Product Name: 1H-Purine-2,6-dione, 3-ethyl-3,7-dihydro-1-methyl-7-(phenylmethyl)-
• CAS No: 139927-97-2
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 1284599
• Update Time: 2024-08-04

1H-Purine-2,6-dione, 3-ethyl-3,7-dihydro-1-methyl-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3-ethyl-3,7-dihydro-1-methyl-7-(phenylmethyl)-

• Inchi： 1S/C15H16N4O2/c1-3-19-13-12(14(20)17(2)15(19)21)18(10-16-13)9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
• InChI Key： WIRVJEWPZIZXQL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(CC)C(=O)N(C)C2=O)N=C1

Computed Properties

• Exact Mass: 284.12748

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 496.7±37.0 °C(Predicted)
• PSA: 58.44
• pka: 0.30±0.70(Predicted)